Cas no 123843-57-2 (2,6-Difluoro-4-hydroxybenzonitrile)

• Product Name: 2,6-Difluoro-4-hydroxybenzonitrile
• CAS No: 123843-57-2
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• MDL: MFCD03094499
• CID: 63699
• PubChem ID: 87559302
• Update Time: 2025-10-31

2,6-Difluoro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-hydroxybenzonitrile
• 3,5-difluoro-4-cyanophenol
• 2,4-Difluorothiophenol
• 2,6-Difluoro-4-hydro
• 2,6-Difluoro-4-hydroxy
• 3.5-Difluoro-4-cyanophenol
• 4-Cyano-3,5-Difluorophenol
• 4-hydroxy-2,6-difluorobenzonitrile
• Benzonitrile, 2,6-difluoro-4-hydroxy-
• 2,6-two fluoro -4-hydroxybenzonitrile
• Benzonitrile, 2,6-difluoro-4-hydroxy- (9CI)
• 4-Cyano-3,5-difluorophenol ,99%
• 2,6-Difluoro-4-hydroxybenzonitrile 98%
• 2,6-Difluoro-4-hydroxy-benzonitrile
• AM61301
• CS-W003007
• EN300-1615116
• AKOS005063555
• 2,6-Difluoro-4-hydroxy benzonitrile
• A20972
• 2,6-difluoro-4-hydroxybenzo-nitrile
• INDAZOL-2-YL-ACETICACID
• FT-0602461
• DTXSID00381124
• DS-12290
• SY002811
• AB13335
• 123843-57-2
• SCHEMBL81244
• 4-Cyano-3,5-Difluorophenol/3,5-Difluoro-4-Cyanophenol;Benzonitrile, 2,6-difluoro-4-hydroxy- (9CI)
• AC-2754
• D3424
• KEIYYIGMDPTAPL-UHFFFAOYSA-N
• MFCD03094499
• DB-023713
• DTXCID30332149

• MDL： MFCD03094499
• Inchi： 1S/C7H3F2NO/c8-6-1-4(11)2-7(9)5(6)3-10/h1-2,11H
• InChI Key： KEIYYIGMDPTAPL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C#N)F)O

Computed Properties

• Exact Mass: 155.01800
• Monoisotopic Mass: 155.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.4740
• Melting Point: 125.0 to 129.0 deg-C
• Boiling Point: 210.2℃ at 760 mmHg
• Flash Point: 88.9℃
• Refractive Index: 1.53
• PSA: 44.02000
• LogP: 1.54208
• Solubility: Not determined

2,6-Difluoro-4-hydroxybenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,6-Difluoro-4-hydroxybenzonitrile

2,6-Difluoro-4-Hydroxybenzonitrile: A Comprehensive Overview

The compound 2,6-Difluoro-4-Hydroxybenzonitrile, also known by its CAS number 123843-57-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of aromatic nitriles, which have gained considerable attention due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of 2,6-Difluoro-4-Hydroxybenzonitrile features a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, a hydroxyl group at the 4 position, and a nitrile group at the para position relative to the hydroxyl group. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of aromatic nitriles as precursors for the synthesis of bioactive compounds. For instance, researchers have explored the use of 2,6-Difluoro-4-Hydroxybenzonitrile in the development of novel anti-inflammatory agents. The hydroxyl group at the 4 position plays a crucial role in facilitating hydrogen bonding, which is essential for interactions with biological targets. Additionally, the fluorine atoms at positions 2 and 6 contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins.

The synthesis of 2,6-Difluoro-4-Hydroxybenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable precursor with a cyanide ion in the presence of a catalyst. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in this process. For example, the use of palladium catalysts has been reported to significantly enhance the efficiency of cyanation reactions.

In terms of applications, aromatic nitriles like 2,6-Difluoro-4-Hydroxybenzonitrile are widely used in material science for the development of high-performance polymers. The nitrile group can undergo polymerization under specific conditions, leading to materials with exceptional thermal stability and mechanical strength. Furthermore, the hydroxyl group provides sites for functionalization, enabling the incorporation of additional functionalities into polymer backbones.

The environmental impact of aromatic nitriles has also been a topic of recent research. Studies have shown that compounds like 2,6-Difluoro-4-Hydroxybenzonitrile can undergo biodegradation under certain conditions, reducing their persistence in natural ecosystems. However, further investigations are required to fully understand their environmental fate and potential risks.

In conclusion, 2,6-Difluoro-4-Hydroxybenzonitrile, with its unique structural features and diverse applications, remains a focal point in contemporary chemical research. Its role as a precursor for bioactive compounds and advanced materials underscores its importance in both academic and industrial settings. As research continues to uncover new insights into its properties and applications, this compound is poised to contribute significantly to future innovations in chemistry and related fields.